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Compound of Interest

Compound Name:
2-(methylamino)-N-

propylacetamide

Cat. No.: B2394039 Get Quote

Currently, there is a notable lack of publicly available scientific literature and data regarding the

application of 2-(methylamino)-N-propylacetamide in the field of drug discovery. Extensive

searches have not yielded any specific biological activity, mechanism of action, or therapeutic

targets for this compound. Consequently, detailed application notes and experimental protocols

for its use in drug discovery research cannot be provided at this time.

Chemical and Physical Properties
While biological data is scarce, basic chemical and physical properties of 2-(methylamino)-N-
propylacetamide and its hydrochloride salt have been documented. This information is crucial

for any initial in vitro or in vivo studies.
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Property
2-(methylamino)-N-
propylacetamide

2-(methylamino)-N-
propylacetamide
hydrochloride

Molecular Formula C6H14N2O[1][2] C6H15ClN2O[3][4]

Molecular Weight 130.19 g/mol [2] 166.65 g/mol [3][4]

CAS Number 901273-19-6[1][2] 1049764-41-1[3][4]

Synonyms
N2-methyl-N-

propylglycinamide[2]
Not specified

Purity Typically ≥97%[1] Typically ≥95%[3]

General Experimental Workflow for Novel
Compound Screening
For researchers interested in investigating the potential of "2-(methylamino)-N-
propylacetamide" or any novel chemical entity in drug discovery, a general experimental

workflow can be followed. This workflow is designed to systematically assess the compound's

biological activity and identify potential therapeutic applications.
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Caption: A generalized workflow for the screening and development of a novel chemical

compound in drug discovery.

Hypothetical Protocol: Primary Cell Viability
Screening
Should a researcher wish to perform an initial screen of "2-(methylamino)-N-
propylacetamide" for potential cytotoxic or cytostatic effects, a standard cell viability assay

such as the MTT or resazurin assay could be employed.

Objective: To determine the effect of 2-(methylamino)-N-propylacetamide on the viability of a

selected cancer cell line (e.g., HeLa).

Materials:

2-(methylamino)-N-propylacetamide

HeLa cells

Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum

(FBS) and 1% Penicillin-Streptomycin

Phosphate Buffered Saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Dimethyl sulfoxide (DMSO)

96-well cell culture plates

Multichannel pipette

Plate reader

Protocol:

Cell Seeding:
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Trypsinize and count HeLa cells.

Seed 5,000 cells per well in a 96-well plate in a final volume of 100 µL of complete DMEM.

Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow

for cell attachment.

Compound Preparation and Treatment:

Prepare a stock solution of 2-(methylamino)-N-propylacetamide in a suitable solvent

(e.g., sterile water or DMSO).

Perform serial dilutions of the stock solution to create a range of desired concentrations.

Remove the media from the wells and add 100 µL of media containing the different

concentrations of the compound. Include vehicle control (solvent only) and untreated

control wells.

Incubation:

Incubate the plate for 48-72 hours at 37°C and 5% CO2.

MTT Assay:

After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

Incubate for 4 hours at 37°C.

Carefully remove the media and add 100 µL of DMSO to each well to dissolve the

formazan crystals.

Shake the plate gently for 10 minutes to ensure complete dissolution.

Data Acquisition:

Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:
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Calculate the percentage of cell viability for each concentration relative to the untreated

control.

Plot the percentage of viability against the compound concentration to generate a dose-

response curve and determine the IC50 value (the concentration at which 50% of cell

growth is inhibited).

Future Directions
The lack of data on "2-(methylamino)-N-propylacetamide" presents an opportunity for novel

research. Initial studies could focus on broad screening against various cell lines (e.g., cancer,

bacterial, fungal) to identify any potential biological activity. Should any "hits" be identified,

further investigation into the mechanism of action would be warranted. The acetamide scaffold

is present in a number of biologically active molecules, suggesting that this compound could

potentially serve as a building block for the synthesis of more complex and potent derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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